N-(2-ethoxyphenyl)-2-((7-oxo-5-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[(7-oxo-5-phenyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C21H19N5O3S/c1-2-29-17-11-7-6-10-15(17)22-19(28)13-30-21-25-24-20-23-18(27)12-16(26(20)21)14-8-4-3-5-9-14/h3-12H,2,13H2,1H3,(H,22,28)(H,23,24,27)
• InChI Key: OJOFHPPKPCFHBE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NN=C3N2C(=CC(=O)N3)C4=CC=CC=C4
• Molecular Formula: C21H19N5O3S
• Molecular Weight: 421.5 g/mol

Description

N-(2-ethoxyphenyl)-2-((7-oxo-5-phenyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H19N5O3S and its molecular weight is 421.48. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Antimicrobial Applications

A study highlighted the synthesis of novel heterocycles incorporating a thiadiazole moiety, demonstrating insecticidal assessment against the cotton leafworm, Spodoptera littoralis. These compounds, through their structural innovation, offer a promising avenue for the development of new insecticidal agents, potentially extending to antimicrobial and anticancer applications due to their unique heterocyclic frameworks (Fadda et al., 2017).

Another research avenue explores the synthesis of new analogs of 3-methyl-[1,2,4] triazolo [3,4-a] phthalazines via Suzuki coupling, evaluating their anticancer and antimicrobial activity. This research underscores the potential therapeutic applications of triazolopyrimidine derivatives in treating cancer and microbial infections (Kumar et al., 2019).

Radioligand and Imaging Applications

The radiosynthesis of [18F]PBR111, a selective radioligand for imaging the translocator protein (18 kDa) with PET, represents an important development in the diagnostic imaging field. Compounds within this class demonstrate the potential for high specificity and selectivity in imaging applications, contributing to our understanding of various biological and pathological processes (Dollé et al., 2008).

Synthetic Methodology and Chemical Transformation

Research into the synthesis of new analogs and the exploration of their synthetic pathways provides valuable insights into the versatility of triazolopyrimidines and related compounds. Studies such as the rearrangement of thiazolopyrimidines into triazolopyrimidines induced by C=N bond reduction demonstrate the chemical versatility and potential for creating novel compounds with varied applications (Lashmanova et al., 2019).